Cas no 1806236-28-1 (3-(Aminomethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1806236-28-1
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 4832231
• Update Time: 2025-10-31

3-(Aminomethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H9F3N2O2/c1-4-5(3-12)6(2-7(14)13-4)15-8(9,10)11/h2H,3,12H2,1H3,(H,13,14)
• InChI Key： MUSYBXIEOFMBKV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC(C)=C1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: -0.1
• Topological Polar Surface Area: 64.4

Additional information on 3-(Aminomethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine

Introduction to 3-(Aminomethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1806236-28-1) and Its Applications in Modern Chemical Biology

3-(Aminomethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine, identified by its CAS number 1806236-28-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine class, which is well-documented for its broad spectrum of biological activities and pharmaceutical relevance. The presence of multiple functional groups, including an aminomethyl side chain, a hydroxy group, a methyl substituent, and a trifluoromethoxy moiety, endows this molecule with a high degree of chemical versatility, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic site that can participate in various chemical reactions, such as nucleophilic substitution or condensation reactions, facilitating the synthesis of more complex derivatives. This feature is particularly useful in the development of bioconjugates or in the introduction of additional pharmacophores. The hydroxy group at the 6-position further enhances the compound's reactivity, allowing for further functionalization through etherification or esterification processes. These modifications can be critical in fine-tuning the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

The methyl group at the 2-position contributes to the steric environment of the molecule, influencing its solubility and metabolic stability. Additionally, the trifluoromethoxy group at the 4-position is a well-known pharmacophore that can enhance binding affinity to biological targets by increasing lipophilicity and metabolic stability. This substitution pattern is frequently employed in modern drug design to improve compound efficacy and reduce off-target effects.

In recent years, there has been growing interest in exploiting pyridine derivatives for therapeutic applications. A notable area of research involves using such compounds as intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. For instance, studies have demonstrated that modifications of the pyridine core can significantly alter binding interactions with protein kinases, leading to improved selectivity and potency. The structural features of 3-(Aminomethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine make it an attractive candidate for such applications.

Moreover, this compound has shown promise in preclinical studies as a precursor for developing antimicrobial agents. The combination of an aminomethyl group and a hydroxy moiety allows for facile derivatization into molecules capable of disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. The presence of a trifluoromethoxy group also contributes to enhanced bioavailability and resistance to enzymatic degradation, which are critical factors in antimicrobial drug design.

Another emerging field where this compound is being explored is neurology. Pyridine derivatives have been implicated in modulating neurotransmitter systems, making them potential candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique electronic properties conferred by the trifluoromethoxy group can influence interactions with neurotransmitter receptors, providing a basis for designing novel therapeutics.

The synthesis of 3-(Aminomethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key synthetic strategies include nucleophilic substitution reactions to introduce the aminomethyl group, protecting group strategies to handle the reactive hydroxy functionality, and metal-catalyzed cross-coupling reactions to install the trifluoromethoxy moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion,3-(Aminomethyl)-6-hydroxy-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1806236-28-1) represents a structurally complex yet synthetically accessible molecule with significant potential in pharmaceutical research. Its diverse functional groups provide ample opportunities for further derivatization and optimization, making it a valuable building block for developing new drugs targeting various diseases. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic interventions.